N-hydroxymethanesulfonamide
Description
N-hydroxymethanesulfonamide is a chemical compound with the molecular formula CH5NO3S and a molecular weight of 111.12000 . It is also known by other synonyms such as Methylsulfhydroxamsaeure, N-hydroxylmethanesulfonamide, methyl-N-hydroxysulfonamide, Hydroxysulfonamide 46, Methylsulphamic acid, N-Hydroxy-methanesulfonamide, Methanesulfonamide, N-hydroxy, and 1,1,1-trifluoro-N-hydroxymethanesulfonamide .
Synthesis Analysis
N-hydroxymethanesulfonamide can be synthesized from Methanesulfonyl . The synthetic route involves Methanesulfonyl (CAS#:124-63-0) as a precursor, which contributes to approximately 65% of N-hydroxymethanesulfonamide (CAS#:50695-55-1) .Molecular Structure Analysis
The molecular structure of N-hydroxymethanesulfonamide consists of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms . The exact mass of the molecule is 110.99900 .Chemical Reactions Analysis
N-hydroxysuccinimide esters, which are structurally similar to N-hydroxymethanesulfonamide, are known to be used in various bioconjugation techniques such as protein labeling by fluorescent dyes and enzymes, surface activation of chromatographic supports, microbeads, nanoparticles, and microarray slides, and also in the chemical synthesis of peptides .Future Directions
Mechanism of Action
Target of Action
N-Hydroxymethanesulfonamide is a type of sulfonamide, a class of compounds known for their antibacterial activity . The primary targets of sulfonamides are bacterial enzymes involved in the synthesis of folic acid, a crucial component for bacterial growth and reproduction . By inhibiting these enzymes, sulfonamides prevent the bacteria from producing folic acid, thereby inhibiting their growth .
Mode of Action
N-Hydroxymethanesulfonamide acts as a sulfenylating agent . In the presence of catalytic amounts of iodine and N-hydroxysuccinimide, N-hydroxy sulfonamides participate in sulfenylation with various compounds such as indoles, 7-azaindole, N-methyl pyrrole, and 2-naphthol . This interaction results in the formation of structurally diverse thioethers .
Biochemical Pathways
Given its sulfenylating activity, it’s likely that it affects pathways involving the compounds it interacts with, such as indoles, 7-azaindole, n-methyl pyrrole, and 2-naphthol . The downstream effects of these interactions would depend on the specific roles of these compounds in various biochemical pathways.
Pharmacokinetics
Sulfonamides in general are known to be rapidly and completely absorbed, metabolized to several metabolites, and eliminated with a half-life ranging between 97 and 15 hours . The protein binding of sulfonamides can vary depending on their specific structure .
Result of Action
The result of N-hydroxymethanesulfonamide’s action is the formation of structurally diverse thioethers . These thioethers are formed in moderate to excellent yields with very high regioselectivity . The exact molecular and cellular effects of these thioethers would depend on their specific structures and the biochemical pathways they are involved in.
Action Environment
The action of N-hydroxymethanesulfonamide can be influenced by various environmental factors. For instance, the presence of catalytic amounts of iodine and N-hydroxysuccinimide is necessary for N-hydroxy sulfonamides to participate in sulfenylation . Additionally, the pH, temperature, and other conditions of the reaction environment could potentially affect the compound’s action, efficacy, and stability.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-hydroxymethanesulfonamide can be achieved through the reaction of methanesulfonamide with hydrogen peroxide in the presence of a catalyst.", "Starting Materials": [ "Methanesulfonamide", "Hydrogen peroxide", "Catalyst (e.g. Iron(III) chloride)" ], "Reaction": [ "Add methanesulfonamide to a reaction vessel", "Add hydrogen peroxide to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature (e.g. 60-80°C) and stir for a period of time (e.g. 2-4 hours)", "Allow the reaction mixture to cool to room temperature", "Extract the N-hydroxymethanesulfonamide product from the reaction mixture using a suitable solvent (e.g. ethyl acetate)", "Purify the product using techniques such as recrystallization or column chromatography" ] } | |
CAS RN |
50695-55-1 |
Product Name |
N-hydroxymethanesulfonamide |
Molecular Formula |
CH5NO3S |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
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